![molecular formula C8H5Cl3O B1346110 2',3',4'-Trichloroacetophenone CAS No. 13608-87-2](/img/structure/B1346110.png)
2',3',4'-Trichloroacetophenone
Overview
Description
2’,3’,4’-Trichloroacetophenone is a dark gold-colored solid . It has a linear formula of Cl3C6H2COCH3 and a molecular weight of 223.48 . This compound was used in the effective stimulation of 1,2,3,4-tetrachlorodibenzo-p-dioxin (TeCDD) dechlorination .
Synthesis Analysis
The synthesis of 2’,3’,4’-Trichloroacetophenone involves various parameters to optimize the conditions for the continuous acyl substitution reaction . It also participates in the microwave-induced N-alkylation of several azoles .Molecular Structure Analysis
The molecular structure of 2’,3’,4’-Trichloroacetophenone can be represented by the InChI string1S/C8H5Cl3O/c1-4(12)5-2-3-6(9)8(11)7(5)10/h2-3H,1H3
. The canonical SMILES representation is CC(=O)C1=C(C(=C(C=C1)Cl)Cl)Cl
. Chemical Reactions Analysis
2’,3’,4’-Trichloroacetophenone undergoes reduction to 2′,4′-dichloroacetophenone by glutathione-dependent cytosolic enzymes present in the liver, kidney, and brain . It also participates in the microwave-induced N-alkylation of several azoles .Physical And Chemical Properties Analysis
2’,3’,4’-Trichloroacetophenone is insoluble in water . It has a flash point data that is not available, but it is probably combustible .Scientific Research Applications
Synthesis and Transformation
2',3',4'-Trichloroacetophenone derivatives have significant applications in synthetic chemistry. They are synthesized via decarboxylative trichlorination from arylpropiolic acids and trichloroisocyanuric acid (TCCA), demonstrating good functional group tolerance. These derivatives are readily transformed into esters, amides, and hydrazides, showcasing their versatility in organic synthesis (Jayaraman et al., 2018). Additionally, a continuous flow reaction system for the synthesis of 2,2,2-trichloroacetophenone derivatives has been developed, proving to be efficient and offering higher yields within shorter times than batch reaction systems (Ko et al., 2018).
Corrosion Inhibition
Triazole derivatives, including those related to this compound, have been synthesized and evaluated as new inhibitors for the corrosion of mild steel in acid media. These studies have shown that such compounds exhibit significant inhibition efficiencies, suggesting their potential use in protecting metals from corrosion. The adsorption behavior of these derivatives obeys the Langmuir adsorption isotherm, indicating a strong adherence to metal surfaces and providing a theoretical foundation for their application in corrosion protection (Li et al., 2007).
Mechanism of Action
Target of Action
It has been used in the effective stimulation of 1,2,3,4-tetrachlorodibenzo-p-dioxin (tecdd) dechlorination . This suggests that it may interact with enzymes or microbial communities involved in this process.
Mode of Action
Its use in the dechlorination of tecdd suggests that it may act as a co-amendment, enhancing the activity of dechlorinating microbes or enzymes .
Biochemical Pathways
Its role in the dechlorination of tecdd suggests that it may influence pathways related to halogenated compound degradation .
Result of Action
Its role in enhancing TeCDD dechlorination suggests that it may facilitate the breakdown of this and potentially other halogenated compounds .
Action Environment
The environment can significantly influence the action, efficacy, and stability of 2’,3’,4’-Trichloroacetophenone. For instance, its effectiveness in enhancing TeCDD dechlorination may vary depending on the presence and activity of specific microbes or enzymes in the environment .
Safety and Hazards
2’,3’,4’-Trichloroacetophenone is harmful by ingestion, inhalation, and skin absorption . It is extremely destructive to the tissue of the mucous membranes and upper respiratory tract, eyes, and skin . When heated to decomposition, it emits toxic fumes of carbon monoxide, carbon dioxide, and hydrogen chloride gas .
Biochemical Analysis
Biochemical Properties
2’,3’,4’-Trichloroacetophenone plays a significant role in biochemical reactions, particularly in the dechlorination of halogenated compounds. It has been observed to interact with enzymes such as glutathione-dependent cytosolic enzymes present in the liver, kidney, and brain . These interactions lead to the reduction of 2’,3’,4’-Trichloroacetophenone to 2’,4’-dichloroacetophenone. The compound also participates in the microwave-induced N-alkylation of several azoles to afford the corresponding 1-(2’,4’-dichlorophenacyl)azoles .
Cellular Effects
2’,3’,4’-Trichloroacetophenone has been shown to affect various types of cells and cellular processes. It influences cell function by altering cell signaling pathways, gene expression, and cellular metabolism. For instance, it has been reported to enhance the anaerobic microbial dechlorination of 1,2,3,4-tetrachlorodibenzo-p-dioxin and 1,2,3,4-tetrachlorodibenzofuran in estuarine sediments . These effects suggest that 2’,3’,4’-Trichloroacetophenone can modulate cellular responses to environmental contaminants.
Molecular Mechanism
The molecular mechanism of 2’,3’,4’-Trichloroacetophenone involves its binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression. The compound’s reduction to 2’,4’-dichloroacetophenone by glutathione-dependent cytosolic enzymes is a key step in its mechanism of action . Additionally, its participation in the N-alkylation of azoles indicates its ability to form covalent bonds with other molecules, thereby influencing their activity and function.
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of 2’,3’,4’-Trichloroacetophenone have been observed to change over time. The compound’s stability and degradation are important factors that influence its long-term effects on cellular function. Studies have shown that 2’,3’,4’-Trichloroacetophenone can undergo dechlorination under methanogenic conditions, leading to the formation of less chlorinated derivatives . These temporal changes highlight the importance of considering the compound’s stability and degradation in experimental designs.
Dosage Effects in Animal Models
The effects of 2’,3’,4’-Trichloroacetophenone vary with different dosages in animal models. At lower doses, the compound may exhibit beneficial effects, such as enhancing microbial dechlorination. At higher doses, it may cause toxic or adverse effects. For example, high doses of 2’,3’,4’-Trichloroacetophenone have been associated with increased mutagenicity in bacterial mutagenicity tests . These findings underscore the need for careful dosage optimization in experimental studies.
Metabolic Pathways
2’,3’,4’-Trichloroacetophenone is involved in several metabolic pathways, including its reduction to 2’,4’-dichloroacetophenone by glutathione-dependent cytosolic enzymes . This metabolic transformation is crucial for the compound’s detoxification and elimination from the body. Additionally, the compound’s participation in the N-alkylation of azoles suggests its involvement in other metabolic processes that influence cellular function and metabolism.
Transport and Distribution
The transport and distribution of 2’,3’,4’-Trichloroacetophenone within cells and tissues are mediated by various transporters and binding proteins. These interactions determine the compound’s localization and accumulation in specific cellular compartments. For instance, the compound’s reduction by glutathione-dependent enzymes indicates its transport to the liver, kidney, and brain, where these enzymes are predominantly expressed . Understanding the transport and distribution of 2’,3’,4’-Trichloroacetophenone is essential for elucidating its biological effects.
Subcellular Localization
The subcellular localization of 2’,3’,4’-Trichloroacetophenone is influenced by targeting signals and post-translational modifications that direct it to specific compartments or organelles. The compound’s reduction by cytosolic enzymes suggests its localization in the cytoplasm, where these enzymes are active . Additionally, its participation in the N-alkylation of azoles indicates its potential localization in the endoplasmic reticulum or other organelles involved in protein modification and synthesis.
properties
IUPAC Name |
1-(2,3,4-trichlorophenyl)ethanone | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5Cl3O/c1-4(12)5-2-3-6(9)8(11)7(5)10/h2-3H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BXJZZJYNVIDEKG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=C(C(=C(C=C1)Cl)Cl)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5Cl3O | |
Record name | 2',3',4'-TRICHLOROACETOPHENONE | |
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DSSTOX Substance ID |
DTXSID2022256 | |
Record name | 2',3',4'-Trichloroacetophenone | |
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Molecular Weight |
223.5 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
2',3',4'-trichloroacetophenone is a dark gold-colored solid. (NTP, 1992), Dark gold-colored solid; [CAMEO] Melting point = 60-64 deg C; Insoluble in water; [MSDSonline] | |
Record name | 2',3',4'-TRICHLOROACETOPHENONE | |
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Record name | 2',3',4'-Trichloroacetophenone | |
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Solubility |
less than 1 mg/mL at 68 °F (NTP, 1992) | |
Record name | 2',3',4'-TRICHLOROACETOPHENONE | |
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CAS RN |
13608-87-2 | |
Record name | 2',3',4'-TRICHLOROACETOPHENONE | |
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Record name | 1-(2,3,4-Trichlorophenyl)ethanone | |
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Record name | 2,3,4-Trichloroacetophenone | |
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Record name | 2',3',4'-Trichloroacetophenone | |
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Record name | 2',3',4'-trichloroacetophenone | |
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Record name | 2,3,4-TRICHLOROACETOPHENONE | |
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Melting Point |
138 to 147 °F (NTP, 1992) | |
Record name | 2',3',4'-TRICHLOROACETOPHENONE | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/21149 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: Why is 2',3',4'-Trichloroacetophenone relevant to the bioremediation of contaminated sediments?
A1: While this compound itself might not be a primary contaminant of concern, the research demonstrates its potential role in stimulating the bioremediation of more persistent pollutants like 1,2,3,4-tetrachlorodibenzo-p-dioxin (TeCDD) and 1,2,3,4-tetrachlorodibenzofuran (TeCDF). The study found that adding this compound to contaminated sediments, along with electron donors like lactate and propionate, enhanced the dechlorination of TeCDD []. This suggests that this compound might act as a co-substrate, stimulating the growth and activity of dechlorinating bacteria.
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